6-bromo-2-methoxynaphthalen-1-amine hydrochloride
Overview
Description
6-Bromo-2-methoxynaphthalen-1-amine hydrochloride (6-BNH) is an organic compound belonging to the class of compounds known as benzamides. It is a white crystalline solid with a low melting point and a pKa of 10.5. 6-BNH has been widely used in scientific research due to its unique properties and its ability to be used as a substrate for various biochemical reactions. 6-BNH has been used in a variety of applications, including enzymology, biochemistry, and drug discovery.
Scientific Research Applications
6-bromo-2-methoxynaphthalen-1-amine hydrochloride has been used in a variety of scientific research applications, including enzymology, biochemistry, and drug discovery. It has been used as a substrate for various biochemical reactions, such as the synthesis of chiral compounds and the study of enzyme-catalyzed reactions. 6-bromo-2-methoxynaphthalen-1-amine hydrochloride has also been used for the synthesis of pharmaceuticals and other compounds of interest in medicinal chemistry.
Mechanism of Action
6-bromo-2-methoxynaphthalen-1-amine hydrochloride acts as a substrate for various biochemical reactions, such as the synthesis of chiral compounds and the study of enzyme-catalyzed reactions. It also acts as a catalyst for various reactions, such as the formation of amides and the formation of carbon-carbon bonds.
Biochemical and Physiological Effects
6-bromo-2-methoxynaphthalen-1-amine hydrochloride has been used in a variety of scientific research applications, including enzymology, biochemistry, and drug discovery. It has been used to study the effects of various compounds on biochemical and physiological processes, such as enzyme activity, gene expression, and cell growth. It has also been used to study the effects of drugs on the human body.
Advantages and Limitations for Lab Experiments
6-bromo-2-methoxynaphthalen-1-amine hydrochloride has several advantages for laboratory experiments. It is relatively stable, has a low melting point, and is soluble in a variety of solvents. 6-bromo-2-methoxynaphthalen-1-amine hydrochloride is also relatively inexpensive and can be synthesized using a variety of methods. However, 6-bromo-2-methoxynaphthalen-1-amine hydrochloride is also toxic and should be handled with care.
Future Directions
The future of 6-bromo-2-methoxynaphthalen-1-amine hydrochloride research is promising. It has the potential to be used in a variety of applications, such as drug discovery, enzyme-catalyzed reactions, and the synthesis of chiral compounds. It could also be used to study the effects of various compounds on biochemical and physiological processes, such as enzyme activity, gene expression, and cell growth. In addition, 6-bromo-2-methoxynaphthalen-1-amine hydrochloride could be used to study the effects of drugs on the human body. Finally, 6-bromo-2-methoxynaphthalen-1-amine hydrochloride could be used to develop new methods for the synthesis of pharmaceuticals and other compounds of interest in medicinal chemistry.
Synthesis Methods
6-bromo-2-methoxynaphthalen-1-amine hydrochloride can be synthesized using a variety of methods, including an oxidative coupling reaction of 2-methoxynaphthalene and bromine, or by a condensation reaction of 2-methoxyaniline and 1-bromonaphthalene. The oxidative coupling reaction involves the reaction of 2-methoxynaphthalene and bromine in a reaction mixture containing sulfuric acid, sodium nitrate, and sodium bromide. The condensation reaction involves the reaction of 2-methoxyaniline and 1-bromonaphthalene in a reaction mixture containing sulfuric acid, sodium nitrate, and sodium bromide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-2-methoxynaphthalen-1-amine hydrochloride involves the bromination of 2-methoxynaphthalen-1-amine followed by the formation of the hydrochloride salt.", "Starting Materials": [ "2-methoxynaphthalen-1-amine", "Bromine", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Ice" ], "Reaction": [ "Step 1: Dissolve 2-methoxynaphthalen-1-amine in diethyl ether and cool the solution to 0°C.", "Step 2: Slowly add bromine to the solution while stirring and maintaining the temperature at 0°C. Continue stirring for 1 hour.", "Step 3: Add sodium hydroxide solution to the reaction mixture to neutralize the excess bromine.", "Step 4: Extract the product with diethyl ether and wash with water.", "Step 5: Dissolve the product in hydrochloric acid and cool the solution to 0°C.", "Step 6: Add ice to the solution to precipitate the hydrochloride salt of the product.", "Step 7: Collect the precipitate by filtration and wash with cold water.", "Step 8: Dry the product under vacuum to obtain 6-bromo-2-methoxynaphthalen-1-amine hydrochloride." ] } | |
CAS RN |
1071532-77-8 |
Product Name |
6-bromo-2-methoxynaphthalen-1-amine hydrochloride |
Molecular Formula |
C11H11BrClNO |
Molecular Weight |
288.6 |
Purity |
90 |
Origin of Product |
United States |
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